Cas no 879765-63-6 (3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 879765-63-6
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD03030178
• CID: 2144274
• PubChem ID: 4737220
• Update Time: 2025-11-05

3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethoxyphenyl)-1H-Pyrazole-3-carboxylic acid
• 5-(2,4-DIMETHOXY-PHENYL)-2H-PYRAZOLE-3-CARBOXYLIC ACID
• AKOS000271413
• Z57912378
• BS-4600
• MLS-0092000.0001
• SCHEMBL13539286
• 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid
• BBL008311
• MFCD05170177
• EKB76563
• BDBM45840
• STK392442
• CHEMBL1608655
• VU0456812-2
• EN300-41531
• F3250-0592
• G37498
• 5-(2,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylicacid
• cid_4737220
• AB00683640-01
• 843-965-0
• AKOS000142633
• MFCD03030178
• 879765-63-6
• DB-295623

• MDL： MFCD03030178
• Inchi： 1S/C12H12N2O4/c1-17-7-3-4-8(11(5-7)18-2)9-6-10(12(15)16)14-13-9/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： NNRQDSXAXNEQKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C=C(C(=O)O)NN=1)OC

Computed Properties

• Exact Mass: 248.07970687Da
• Monoisotopic Mass: 248.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.4Ų

3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid

3-(2,4-Dimethoxyphenyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

CAS No. 879765-63-6 is the Chemical Abstracts Service registry number assigned to the compound known as 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms in its structure. The presence of the carboxylic acid group at the 5-position and the dimethoxyphenyl substituent at the 3-position makes this compound unique and potentially valuable in various chemical and pharmaceutical applications.

The structure of 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring fused with a benzene ring that is substituted with two methoxy groups at the 2 and 4 positions. The carboxylic acid group (-COOH) at the 5-position of the pyrazole ring introduces acidic properties to the molecule, which can be advantageous in certain chemical reactions or formulations. The dimethoxy substitution on the phenyl ring suggests potential for increased lipophilicity and stability, which are desirable traits in drug design.

Recent studies have highlighted the potential of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. For instance, research has shown that pyrazole-containing molecules can exhibit anti-inflammatory, antioxidant, and even anticancer activities. The presence of electron-donating groups like methoxy on the phenyl ring can further modulate the electronic properties of the molecule, enhancing its interaction with biological targets.

In terms of synthesis, 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid can be prepared through various routes, including condensation reactions involving carbonyl compounds and hydrazines or hydrazides. The specific substitution pattern on the phenyl ring suggests that it may be synthesized using directed metallation or coupling reactions to achieve precise control over regioselectivity.

The carboxylic acid functionality in this compound makes it amenable to further derivatization. For example, it can be converted into esters or amides to improve its pharmacokinetic properties or to tailor its activity for specific therapeutic applications. Additionally, the dimethoxyphenyl group may serve as a site for further functionalization or as a recognition element in supramolecular chemistry.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity, which are critical for its use in research or industrial settings.

In conclusion, CAS No. 879765-63-6, or 3-(2,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid, represents a promising compound with potential applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it a valuable building block for exploring new bioactive molecules and advancing medicinal chemistry research.